Cas no 2680561-46-8 (tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate)

• Product Name: tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate
• CAS No: 2680561-46-8
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5647230
• PubChem ID: 165908320
• Update Time: 2025-05-26

tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate
• 2680561-46-8
• EN300-28279652
• tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate

• Inchi： 1S/C12H22N4O2/c1-8(2)16-7-9(14-15-16)6-10(13)11(17)18-12(3,4)5/h7-8,10H,6,13H2,1-5H3
• InChI Key： VJHOBKWEKXIDKI-UHFFFAOYSA-N
• SMILES： O(C(C(CC1=CN(C(C)C)N=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate

Comprehensive Overview of tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate (CAS No. 2680561-46-8)

The compound tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate (CAS No. 2680561-46-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug development. Its unique structure, featuring a 1,2,3-triazole core and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and peptide mimetics, which are critical for targeting protein-protein interactions.

In recent years, the demand for triazole-containing compounds has surged due to their versatility in click chemistry and bioconjugation. The propan-2-yl substituent in this molecule enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. This property aligns with current trends in drug discovery, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is a top priority. The tert-butyl group further stabilizes the ester, making it a reliable precursor for controlled release formulations.

The synthesis of tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate often involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry. This method is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. Given the growing emphasis on green chemistry, researchers are also exploring metal-free alternatives to further reduce environmental impact. Such innovations resonate with the pharmaceutical industry's push toward sustainable synthesis.

From a commercial perspective, CAS No. 2680561-46-8 is primarily supplied to pharmaceutical R&D labs and contract research organizations (CROs). Its applications extend to proteomics and chemical biology, where it serves as a building block for fluorescent probes and activity-based protein profiling (ABPP) reagents. These tools are indispensable for studying enzyme mechanisms and identifying novel drug targets, addressing the rising demand for precision medicine solutions.

Quality control of this compound involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. Regulatory compliance with ICH guidelines and GMP standards is critical for its use in preclinical studies. As the industry shifts toward AI-driven drug design, computational models increasingly rely on such high-purity intermediates to predict molecular interactions accurately.

In summary, tert-butyl 2-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoate exemplifies the intersection of synthetic chemistry and biomedical innovation. Its role in advancing targeted therapies and diagnostic tools underscores its relevance in contemporary research. For suppliers and manufacturers, staying abreast of patent landscapes and market trends is essential to capitalize on its growing applications.